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Compound of Interest

Compound Name: 3-Pinanone

CAS No.: 15358-88-0

Cat. No.: B099554 Get Quote

Executive Summary
3-Pinanone (Isopinocamphone) is a bicyclic monoterpenoid ketone derived from the chiral

pool, specifically from

-pinene. It serves as a critical intermediate in asymmetric synthesis, offering a rigid chiral
scaffold for the construction of enantiopure ligands (e.g., bis-phosphines, aminodiols) and
pharmaceutical agents. Unlike simple aliphatic ketones, the gem-dimethyl bridge of the pinane
skeleton imparts significant steric bias, making 3-pinanone highly effective for stereoselective
transformations.

Chemical Identity & Stereochemistry
The nomenclature of 3-pinanone requires precision due to the existence of diastereomers

based on the orientation of the C2-methyl group relative to the C6-gem-dimethyl bridge.

IUPAC Name: (1S,2S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one[1][2]

Common Name: Isopinocamphone (cis-3-pinanone)[2]

Isomer Distinction:

Isopinocamphone (cis): The C2-methyl group is cis to the C6-dimethyl bridge. This is the

thermodynamically favored product of
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-pinene hydroboration-oxidation sequences.

Pinocamphone (trans): The C2-methyl group is trans to the C6-dimethyl bridge.

Stereochemical Topology
The rigidity of the bicyclo[3.1.1]heptane system locks the conformation, allowing the C2-methyl

and the C6-bridge to act as steric directing groups. This property is exploited in nucleophilic

additions to the C3-carbonyl, where attack occurs preferentially from the less hindered face.

Stereochemical Outcome
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Figure 1: Synthetic flow and stereochemical retention from α-pinene to isopinocamphone.

Physicochemical Properties
The following data refers to (-)-Isopinocamphone, the most common isomer used in research.
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Property Value Context

CAS Number 15358-88-0 cis-isomer specific

Molecular Formula Monoterpenoid Ketone

Molecular Weight 152.23 g/mol -

Boiling Point 211–213 °C @ 760 mmHg

Density 0.963 – 0.969 g/mL @ 25 °C

Refractive Index 1.472 – 1.478 Optical purity indicator

Flash Point ~72.8 °C (163 °F) Closed Cup

Solubility Insoluble in water Soluble in EtOH, Et2O, CHCl3

Appearance Colorless liquid
Characteristic cedar/camphor

odor

Synthesis & Reactivity Profile
Synthesis: The Hydroboration-Oxidation Route
The industrial and laboratory standard for synthesizing 3-pinanone utilizes the "Chiral Pool"

strategy, starting from abundant (+)- or (-)-

-pinene.

Hydroboration: Reaction of

-pinene with borane (

or

) yields diisopinocampheylborane (

).[3][4] The steric bulk of the pinene skeleton forces the boron to add from the less hindered
face, establishing the stereocenter at C2.[3]
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Oxidative Cleavage: The C-B bond is converted to a C-O bond with retention of configuration

using alkaline hydrogen peroxide, yielding Isopinocampheol.

Alcohol Oxidation: The secondary alcohol is oxidized to the ketone (Isopinocamphone) using

Jones reagent, PCC, or Swern conditions.

Reactivity & Applications
Chiral Auxiliaries: 3-Pinanone is a precursor for Alpine-Borane and other chiral reducing

agents.

Schiff Base Ligands: Condensation with primary amines yields chiral ketimines (Schiff

bases), used as ligands in asymmetric catalysis (e.g., enantioselective alkylation).

Baeyer-Villiger Oxidation: Treatment with peracids converts 3-pinanone into chiral lactones,

valuable for synthesizing complex natural products.
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Figure 2: Divergent synthetic applications of the 3-pinanone scaffold.

Experimental Protocol: Synthesis of (-)-
Isopinocamphone
Note: This protocol assumes the use of air-sensitive techniques (Schlenk line) for the

hydroboration step.

Materials
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(+)-

-Pinene (98% ee)

Borane-dimethyl sulfide complex (BMS)[3][5]

Tetrahydrofuran (THF), anhydrous

Hydrogen Peroxide (30% aq)[3]

Sodium Hydroxide (3M aq)[3]

Pyridinium Chlorochromate (PCC) or Jones Reagent

Methodology
Step 1: Hydroboration (Formation of

)
Charge a flame-dried flask with anhydrous THF and BMS under Argon.

Cool to 0°C. Add (+)-

-pinene dropwise over 20 minutes.

Stir at 0°C for 1 hour, then allow to warm to room temperature. A white precipitate (crystalline

) may form.

Critical Control Point: Maintain strict anhydrous conditions to prevent protodeboronation.

Step 2: Oxidation to Isopinocampheol
Cool the borane mixture to 0°C.

Add 3M NaOH dropwise, followed strictly by slow addition of 30%

. Caution: Exothermic reaction. Maintain internal temp <50°C.

Heat to 50°C for 1 hour to ensure complete oxidation.
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Extract with diethyl ether, wash with brine, dry over

, and concentrate to yield crude Isopinocampheol.

Step 3: Oxidation to (-)-Isopinocamphone
Dissolve Isopinocampheol in

.

Add PCC (1.5 eq) suspended in

at room temperature.

Stir for 3–4 hours. Monitor by TLC (Silica, Hexane/EtOAc 9:1).

Filter through a pad of Celite/Silica to remove chromium salts.

Purification: Distill under reduced pressure (approx. 96-98°C @ 12 mmHg) to isolate pure (-)-

Isopinocamphone.

Safety & Handling (SDS Summary)
Hazard Class H-Code Statement

Flammable Liquid H227
Combustible liquid (Flash point

~73°C).

Skin Irritation H315 Causes skin irritation.[2][6]

Eye Irritation H319
Causes serious eye irritation.

[2][6]

STOT-SE H335
May cause respiratory

irritation.[2][6][7]

Handling: Use in a well-ventilated fume hood. Wear nitrile gloves and chemical safety goggles.

Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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